Cas no 898767-57-2 (1-(2,3-dichlorophenyl)-3-(3-fluorophenyl)propan-1-one)
1-(2,3-Dichlorophenyl)-3-(3-fluorophenyl)propan-1-one is a fluorinated and chlorinated aromatic ketone with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring both dichlorophenyl and fluorophenyl substituents, offers distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of halogen atoms enhances its reactivity in cross-coupling and nucleophilic substitution reactions, facilitating the development of novel bioactive compounds. This compound is characterized by high purity and stability under standard conditions, ensuring reliable performance in experimental settings. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies and the design of specialized chemical entities.
898767-57-2 structure
Product Name:1-(2,3-dichlorophenyl)-3-(3-fluorophenyl)propan-1-one
CAS No:898767-57-2
MF:C15H11Cl2FO
MW:297.151645898819
CID:994123
PubChem ID:24726154
Update Time:2025-06-07
1-(2,3-dichlorophenyl)-3-(3-fluorophenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dichlorophenyl)-3-(3-fluorophenyl)propan-1-one
- 2',3'-DICHLORO-3-(3-FLUOROPHENYL)PROPIOPHENONE
- MFCD03843542
- DTXSID80644547
- 898767-57-2
- AKOS016021806
- 1-(2,3-Dichlorophenyl)-3-(3-fluorophenyl)-1-propanone
-
- MDL： MFCD03843542
- Inchi： 1S/C15H11Cl2FO/c16-13-6-2-5-12(15(13)17)14(19)8-7-10-3-1-4-11(18)9-10/h1-6,9H,7-8H2
- InChI Key： YEFADJPFNYLAFO-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1C(CCC1C=CC=C(C=1)F)=O)Cl
Computed Properties
- Exact Mass: 296.01700
- Monoisotopic Mass: 296.0170985g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.94800
1-(2,3-dichlorophenyl)-3-(3-fluorophenyl)propan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(2,3-dichlorophenyl)-3-(3-fluorophenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206292-1g |
2',3'-dichloro-3-(3-fluorophenyl)propiophenone |
898767-57-2 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206292-2g |
2',3'-dichloro-3-(3-fluorophenyl)propiophenone |
898767-57-2 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206292-5g |
2',3'-dichloro-3-(3-fluorophenyl)propiophenone |
898767-57-2 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH92044-1g |
2',3'-Dichloro-3-(3-fluorophenyl)propiophenone |
898767-57-2 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92044-2g |
2',3'-Dichloro-3-(3-fluorophenyl)propiophenone |
898767-57-2 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92044-5g |
2',3'-Dichloro-3-(3-fluorophenyl)propiophenone |
898767-57-2 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782821-1g |
2',3'-Dichloro-3-(3-fluorophenyl)propiophenone |
898767-57-2 | 98% | 1g |
￥21879.00 | 2024-04-26 |
1-(2,3-dichlorophenyl)-3-(3-fluorophenyl)propan-1-one Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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